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Compound of Interest

Compound Name: Z-Aevd-fmk

Cat. No. B146995

Z-Aevd-fmk Technical Support Center

Welcome to the technical support center for Z-Aevd-fmk. This resource is designed for
researchers, scientists, and drug development professionals to address common challenges
encountered when working with this caspase-10 inhibitor, with a specific focus on its solubility
in aqueous media.

Frequently Asked Questions (FAQS)

Q1: What is Z-Aevd-fmk and what is its primary mechanism of action?

Al: Z-Aevd-fmk is a cell-permeable, irreversible inhibitor of caspase-10 and related caspases.
[1][2] Its full chemical name is Z-Ala-Glu-Val-Asp-Fluoromethyl Ketone.[3] The fluoromethyl
ketone (FMK) group allows it to bind irreversibly to the active site of caspases, effectively
blocking their activity and preventing the progression of apoptosis.[4] It functions by inhibiting
the initiation of apoptosis signaling pathways, such as the FasL-induced cascade, thereby
preventing the cleavage of Bid and the subsequent release of apoptosis-inducing factor (AIF)
from mitochondria.[1][2][5]

Q2: What is the recommended solvent for dissolving Z-Aevd-fmk?

A2: Z-Aevd-fmk is soluble in dimethyl sulfoxide (DMSO).[1][3][6] It is practically insoluble in
aqueous solutions like water or ethanol on its own.[7][8]

Q3: How should | prepare a stock solution of Z-Aevd-fmk?
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A3: Z-Aevd-fmk is supplied as a crystalline solid.[1][2] To prepare a stock solution, dissolve the
solid in fresh, anhydrous DMSO.[7] Different suppliers provide slightly different solubility limits,
ranging from 10 mg/mL to 125 mg/mL.[1][6] For highly concentrated solutions, sonication or
gentle warming may be required to ensure the compound is fully dissolved.[3][6]

Q4: What are the recommended storage conditions for Z-Aevd-fmk powder and stock
solutions?

A4: The solid (powder) form of Z-Aevd-fmk should be stored at -20°C for long-term stability,
where it can last for at least four years.[1][2][4] Once dissolved in DMSO, stock solutions
should be aliquoted to avoid repeated freeze-thaw cycles.[4][9][10] For optimal stability, store
these aliquots at -80°C for up to a year or at -20°C for up to one month.[3][6]

Q5: What is a typical working concentration for Z-Aevd-fmk in cell culture experiments?

A5: The optimal working concentration can vary depending on the cell type and experimental
conditions. However, a concentration of 10 uM has been shown to be effective at preventing
Fas signaling initiation in Jurkat T lymphoma cells.[1][2] Generally, a range of 10 uM to 100 uM
is a good starting point for most in vitro applications.[9][10]

Solubility and Stock Solution Data

The following tables summarize key quantitative data for Z-Aevd-fmk.

Table 1: Z-Aevd-fmk Solubility Data
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Solvent Solubility Notes Source
Cayman Chemical[1]
DMSO ~10 mg/mL -
[2]
100 mg/mL (163.77 Sonication is
DMSO TargetMol[3]
mM) recommended.
125 mg/mL (204.71 Ultrasonic treatment
DMSO MedChemExpress|[6]
mM) may be needed.
Inferred from similar
Water Insoluble -
compounds[7][8]
Inferred from similar
Ethanol Insoluble -

compounds[7][8]

Table 2: Recommended Stock and Working Concentrations

Parameter

Concentration

Notes

Source

Stock Solution

10 mM - 20 mM in
DMSO

A conservative and
commonly used

range.

General Practice[11]

Working
Concentration

10 uM - 100 uM

Must be optimized for
specific cell lines and

assays.

[1](2][9][10]

Troubleshooting Guide: Precipitation in Aqueous

Media

A common issue is the precipitation of Z-Aevd-fmk when the DMSO stock solution is diluted

into aqueous cell culture media. This occurs due to the compound's high hydrophobicity.

Q: My Z-Aevd-fmk precipitated after | added it to my cell culture medium. What should | do?

A: This is a common problem. Here are the steps to troubleshoot and prevent it:
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 Verify Stock Solution Integrity: Ensure your DMSO stock was fully dissolved. If you see any
crystals, warm the vial to 37°C and vortex or sonicate until the solution is clear before use.
Also, confirm you are using fresh, anhydrous DMSO, as absorbed moisture can reduce
solubility.[7][12]

e Check Final DMSO Concentration: The final concentration of DMSO in your cell culture
medium should generally not exceed 0.5% to avoid solvent toxicity, although some cell lines
can tolerate up to 1%. If your dilution resulted in a very low final DMSO concentration, the
compound may crash out.

e Use a Serial Dilution Method: Instead of adding a small volume of highly concentrated stock
directly into a large volume of media, perform an intermediate dilution step. For example,
dilute your 20 mM stock into a small volume of media first, mix thoroughly, and then add this
intermediate solution to your final culture volume.

e Pre-warm the Media: Adding the cold DMSO stock to warm (37°C) media can sometimes
cause precipitation due to the temperature change. Try adding the stock to media at room
temperature, mixing well, and then warming the final solution to 37°C.

Visualized Experimental Workflow and
Troubleshooting

The following diagrams illustrate key processes and logical steps for working with Z-Aevd-fmk.
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Stock Solution Preparation

Z-Aevd-fmk

(Crystalline Solid) Anhydrous DMSO

Dissolve
(Vortex/Sonicate)

10-20 mM Stock Solution

in DMSO
Working Solution Preparation
Aliquot & Store Cell Culture Media
(-80°C) (37°C)

Use one dliquot
per experjiment

Final Working Solution
(e.g., 10-100 pM)
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Precipitate observed in

aqueous media?

Is the DMSO stock
perfectly clear?

-

Is the final DMSO
concentration >0.1%?

Yes

Did you add a tiny volume
of stock to a large
volume of media?

Problem Solved
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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